Cas no 918525-07-2 (1,3-Dioxepane, 2-(4-fluorophenyl)-2-methyl-)

1,3-Dioxepane, 2-(4-fluorophenyl)-2-methyl- structure
918525-07-2 structure
Product Name:1,3-Dioxepane, 2-(4-fluorophenyl)-2-methyl-
CAS No:918525-07-2
MF:C12H15FO2
MW:210.244707345963
CID:773866
PubChem ID:71426914
Update Time:2025-04-19

1,3-Dioxepane, 2-(4-fluorophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxepane, 2-(4-fluorophenyl)-2-methyl-
    • 2-(4-fluorophenyl)-2-methyl-1,3-dioxepane
    • DTXSID10845666
    • 918525-07-2
    • Inchi: 1S/C12H15FO2/c1-12(14-8-2-3-9-15-12)10-4-6-11(13)7-5-10/h4-7H,2-3,8-9H2,1H3
    • InChI Key: QJHQTMUBKBBRQA-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1(C)OCCCCO1

Computed Properties

  • Exact Mass: 210.10560788g/mol
  • Monoisotopic Mass: 210.10560788g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 18.5Ų
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